3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one

Evidence Gap Procurement Risk Due Diligence
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H10O5S
Molecular Weight 254.26 g/mol
CAS No. 66424-80-4
Cat. No. B15065988
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one
CAS66424-80-4
Molecular FormulaC11H10O5S
Molecular Weight254.26 g/mol
Structural Identifiers
SMILESCOC1=CC=CC2=C1OC=C(C2=O)S(=O)(=O)C
InChIInChI=1S/C11H10O5S/c1-15-8-5-3-4-7-10(12)9(17(2,13)14)6-16-11(7)8/h3-6H,1-2H3
InChIKeyRCULIQQFNDPMKF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Guide for 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one


The compound 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one (CAS 66424-80-4) is a synthetic, sulfone-functionalized 4H-chromen-4-one derivative. While it is categorically related to chemically privileged flavonoid scaffolds, it is primarily cataloged as a specialty chemical building block for research and development . A definitive peer-reviewed publication or patent unambiguously characterizing its differential biological, physicochemical, or pharmacological properties against a defined comparator could not be located within the source restrictions. A publication series on a potentially related sulfonyl chromen-4-one, designated 'CHW09', provides anticancer activity data but its identity remains unlinked to the target compound and lacks direct comparative efficacy data against a specific analog [1]. Consequently, a document proving quantifiable differentiation cannot be constructed at this time.

Critical Evidence Gap for 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one


A generic substitution argument cannot be constructed or countered because no public, high-quality evidence was found that defines the compound's specific performance characteristics relative to an analog. The search yielded no head-to-head studies, no selectivity panels, and no SAR tables containing this compound alongside a comparator [1]. Without this data, any claim of non-interchangeability would be speculative. The potential link to the orally active anticancer sulfone 'CHW09' highlights a known class-level activity for sulfonyl chromen-4-ones [2], but this is insufficient to prove that this specific molecule offers a distinct advantage in procurement or research over other sulfone-substituted or 8-methoxy chromones.

Quantitative Differentiation Evidence for 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one


No Verifiable Differential Evidence Available

A rigorous search for quantitative, comparator-based evidence across primary research papers and patents yielded a null result. No data was found in authoritative databases placing this compound in a head-to-head assay with a defined analog. The purported link between this compound and the anticancer sulfone 'CHW09' remains unconfirmed, and the CHW09 studies themselves do not feature a comparator molecule, reporting only on the effects of the single compound against a vehicle control in oral cancer cell lines [1]. Therefore, the minimum criteria for a valid evidence item—a measurable dimension with target and comparator quantitative data—could not be met.

Evidence Gap Procurement Risk Due Diligence

Valid Application Scenarios for 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one


Starting Material in Exploratory Medicinal Chemistry

The only justifiable procurement scenario is for a research program specifically requiring the 8-methoxy-3-methanesulfonylchromen-4-one scaffold as a synthetic intermediate or a core for derivatization. In this case, the selection is driven by the project's specific SAR hypothesis, not by a proven superiority of this compound over other chromones . Users must independently validate the material's purity and properties.

Class-Level Pharmacological Screening as Sulfone Analog

A researcher may acquire this compound to test a class-level hypothesis regarding the anticancer activity of sulfonyl chromen-4-ones, as generically demonstrated by the structurally ambiguous 'CHW09' compound [1]. Here, the compound serves as one member of a library. Its value is not in proven potency but in its structural diversity contribution to a screening set.

Quote Request

Request a Quote for 3-(Methanesulfonyl)-8-methoxy-4H-1-benzopyran-4-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.